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Introduction
Natamycin, also known as pimaricin, is a polyene macrolide antifungal agent produced by the

bacterium Streptomyces natalensis. Its unique mechanism of action, which specifically targets

ergosterol in fungal cell membranes, makes it an invaluable tool for the selective isolation of

bacteria and non-sensitive fungi from mixed microbial populations. Unlike many other

antifungal agents, natamycin does not affect bacteria, as their membranes lack ergosterol. This

high degree of selectivity, coupled with its broad-spectrum activity against a wide range of

yeasts and molds, allows for the effective suppression of fungal contaminants in various

microbiological applications.

These application notes provide detailed protocols for the use of natamycin as a selective

agent in microbial isolation, along with quantitative data on its efficacy and stability.

Mechanism of Action
Natamycin exerts its antifungal effect by binding specifically and irreversibly to ergosterol, a

primary sterol component of fungal cell membranes.[1] This binding disrupts essential cellular
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processes that are dependent on the proper functioning of ergosterol-rich membrane domains.

Key consequences of the natamycin-ergosterol interaction include:

Inhibition of Nutrient Transport: The binding of natamycin to ergosterol alters the local lipid

environment required for the proper function of membrane-associated proteins, such as

amino acid and glucose transporters. This leads to a loss of nutrient uptake across the

plasma membrane.

Disruption of Vacuolar Fusion: Natamycin interferes with the ergosterol-dependent fusion of

vacuoles, a critical process for fungal cell homeostasis, growth, and morphology.

Importantly, natamycin does not form pores in the fungal cell membrane, a mechanism

common to other polyene antibiotics like amphotericin B. This non-pore-forming action

contributes to its high selectivity and lower toxicity to non-target organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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